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Compound of Interest

Compound Name: Mitometh

Cat. No.: B027021 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Mitometh (CAS# 107465-03-2) is publicly

available. The following disposal procedures are inferred from the protocols for its parent

compound, mitotane, and general guidelines for cytotoxic and organochlorine compounds.

Researchers must consult their institution's Environmental Health and Safety (EHS)

department for final guidance and to ensure compliance with local, state, and federal

regulations.

For researchers and drug development professionals handling Mitometh, a methylated

homolog of mitotane, ensuring its proper disposal is critical to maintaining laboratory safety and

environmental protection. Due to its classification as a suspected carcinogen and its cytotoxic

nature, stringent disposal protocols must be followed.

Immediate Safety and Disposal Protocol
All waste containing Mitometh, including pure compound, contaminated labware, and personal

protective equipment (PPE), must be treated as hazardous waste.

Step 1: Segregation and Collection

Solid Waste: Collect all solid waste contaminated with Mitometh, such as unused

compound, contaminated gloves, bench paper, and empty vials, in a dedicated, clearly

labeled hazardous waste container. This container should be puncture-proof and have a

secure lid.
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Liquid Waste: Solutions containing Mitometh should be collected in a separate, leak-proof,

and clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless approved by your institution's EHS.

Sharps: Any sharps, such as needles or contaminated glassware, must be placed in a

designated sharps container for hazardous chemical waste.

Step 2: Labeling and Storage

All waste containers must be labeled with "Hazardous Waste," the full chemical name

"Mitometh," and a clear indication of the hazard (e.g., "Cytotoxic," "Toxic").

Store the sealed waste containers in a designated satellite accumulation area within the

laboratory, away from incompatible materials.

Step 3: Disposal

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

The recommended method of disposal for Mitometh and related compounds is high-

temperature incineration at a licensed hazardous waste disposal facility.[1]

Do not dispose of Mitometh down the drain or in regular trash.[2][3][4]

Chemical and Physical Properties
The following table summarizes the available data for Mitometh and its parent compound,

mitotane.
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Property Mitometh Mitotane

CAS Number 107465-03-2 53-19-0

Molecular Formula C15H12Cl4 C14H10Cl4

Molecular Weight 334.07 g/mol 320.05 g/mol

Hazard Class
Suspected Carcinogen,

Cytotoxic

Suspected Carcinogen,

Cytotoxic[2][4][5]

Experimental Protocols Cited
The disposal procedures outlined are based on standard protocols for handling cytotoxic and

hazardous chemical waste as described in safety data sheets for the parent compound,

mitotane.[2][3][4][5] These protocols are not derived from specific experimental uses of

Mitometh but from established safety and regulatory guidelines.

Mitometh Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Mitometh.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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